2-ethyl-8-[(2-methyl-4-phenyl-3-pyridinyl)carbonyl]-2,8-diazaspiro[4.5]decan-3-one

• IUPAC Name: 2-ethyl-8-(2-methyl-4-phenylpyridine-3-carbonyl)-2,8-diazaspiro[4.5]decan-3-one
• InChI: InChI=1S/C23H27N3O2/c1-3-25-16-23(15-20(25)27)10-13-26(14-11-23)22(28)21-17(2)24-12-9-19(21)18-7-5-4-6-8-18/h4-9,12H,3,10-11,13-16H2,1-2H3
• InChI Key: QVCFLZZNEAJRNV-UHFFFAOYSA-N
• Canonical SMILES: CCN1CC2(CCN(CC2)C(=O)C3=C(C=CN=C3C)C4=CC=CC=C4)CC1=O
• Molecular Formula: C23H27N3O2
• Molecular Weight: 377.5 g/mol

Description

2-ethyl-8-[(2-methyl-4-phenyl-3-pyridinyl)carbonyl]-2,8-diazaspiro[4.5]decan-3-one is a useful research compound. Its molecular formula is C23H27N3O2 and its molecular weight is 377.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 377.21032711 g/mol and the complexity rating of the compound is 578. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Receptor Antagonist Studies

A study on spiropiperidines, including derivatives similar to the specified chemical compound, highlights their role as potent and selective non-peptide tachykinin NK2 receptor antagonists. These compounds demonstrated significant activity in guinea pig trachea, indicating a thousand-fold selectivity for NK2 receptors over NK1. In vivo tests showed potent and long-lasting antagonist activity against NK2 receptor agonist-induced bronchoconstriction, suggesting potential applications in asthma or COPD treatment research (Smith et al., 1995).

Antihypertensive Agents

Research into 8-substituted 1-oxa-3,8-diazaspiro[4.5]decan-2-ones has explored their potential as antihypertensive agents. The study identified compounds that exhibited activity in spontaneously hypertensive rats, indicating the utility of these structures in developing new blood pressure-lowering medications (Caroon et al., 1981).

Anticancer and Antidiabetic Research

A novel series of spirothiazolidines analogs, incorporating structures related to the queried compound, showed significant anticancer activities against human breast carcinoma (MCF-7) and human liver carcinoma (HepG-2) cell lines. Additionally, some compounds demonstrated higher therapeutic indices as alpha-amylase and alpha-glucosidase inhibitors compared to Acarbose, a standard antidiabetic drug, highlighting their potential in cancer and diabetes research (Flefel et al., 2019).

Medicinal Chemistry and Drug Design

The synthesis and evaluation of ethyl 7,9-diaryl-1,4-diazaspiro[4.5]dec-9-ene-6-carboxylates for antimicrobial activities presented a new class of antibacterial and antifungal agents. This study underscores the importance of diazaspiro[4.5]decanes in developing novel antimicrobial compounds, demonstrating their versatility in medicinal chemistry and drug design (Thanusu et al., 2011).